3,3-Dichloro-2-methylprop-1-ene

• IUPAC Name: 3,3-dichloro-2-methylprop-1-ene
• InChI: InChI=1S/C4H6Cl2/c1-3(2)4(5)6/h4H,1H2,2H3
• InChI Key: IBOBCGSJCSKTKP-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(Cl)Cl
• Molecular Formula: C4H6Cl2
• DSSTOX Substance ID: DTXSID40176773
• Molecular Weight: 124.99 g/mol
• CAS RN: 22227-75-4

Description

3,3-Dichloro-2-methylprop-1-ene, also known as 1,2-Dichloropropane, is a volatile organic compound (VOC) that is used in numerous industrial applications. It is a colorless liquid with a sweet odor, and it is a versatile reagent in organic synthesis. It is primarily used as a solvent, but it has also been used in the production of pharmaceuticals, pesticides, and other related products. In addition, it is used as a catalyst in the production of polymers, and it is used in the manufacture of adhesives, paints, coatings, and other related products.

Scientific Research Applications

Ethylene Inhibition in Horticulture

3,3-Dichloro-2-methylprop-1-ene is closely related to compounds like 1-methylcyclopropene (1-MCP) which are used extensively in the horticultural industry. 1-MCP has been recognized for its ability to inhibit ethylene action, thus preventing the ripening and senescence of fruits, vegetables, and floriculture crops. The application of 1-MCP can significantly extend the shelf life of these products, making it an important tool in post-harvest management. The use of such compounds is typically characterized by low effective concentrations and can vary depending on the specific type of produce and storage conditions (Blankenship & Dole, 2003).

Flame Retardant in Consumer Products

Tris(1,3-dichloro-2-propyl)phosphate (TDCPP), a compound related to 3,3-Dichloro-2-methylprop-1-ene, is widely used as a flame retardant in a variety of consumer products. This widespread usage has led to its omnipresence in the environment and in human tissues, raising concerns about potential health risks. Research indicates that TDCPP can induce a range of toxic effects, including developmental, reproductive, hepatic, and endocrine-disrupting toxicity. The presence of this compound and its metabolites in human samples such as seminal plasma, breast milk, and blood plasma underscores the need for comprehensive understanding and management of the health risks associated with TDCPP (Wang et al., 2020).

Gaseous Compound Stabilization and Controlled Release

Certain gaseous compounds related to 3,3-Dichloro-2-methylprop-1-ene, such as 1-MCP, ClO2, and SO2, are utilized for the pre-harvest and post-harvest management of fresh produce. Innovative approaches for stabilizing and controlling the release of these compounds have been developed to maintain the safety and quality of fresh produce. Understanding the interactions between active compounds and formulations is crucial for predicting the retention and release kinetics, which is vital for the practical application in the agricultural and food industry (Chen et al., 2020).